Bis[5-methyl-2-(propan-2-yl)cyclohexyl] [(oxiran-2-yl)methyl]phosphonate

• Molecular Formula: C23H43O4P
• Molecular Weight: 414.6 g/mol
• SMILES: CC1CCC(C(C1)OP(=O)(CC2CO2)OC3CC(CCC3C(C)C)C)C(C)C
• InChI: InChI=1S/C23H43O4P/c1-15(2)20-9-7-17(5)11-22(20)26-28(24,14-19-13-25-19)27-23-12-18(6)8-10-21(23)16(3)4/h15-23H,7-14H2,1-6H3
• InChIKey: DVVLSHWEHUZOIF-UHFFFAOYSA-N

Identifying selective sEH inhibitors without COX-2 off-target effects is challenging. This chiral phosphonate ester offers a defined stereochemical architecture for reliable structure-activity relationship studies. - sEH IC50: 151 nM (recombinant human); minimal COX-2/5-LOX inhibition (IC50 > 10,000 nM) - Serves as a selective starting point for sEH inhibitor libraries and chiral auxiliary in asymmetric synthesis - Available from ISO-certified production; request quote for bulk quantities

Bis(menthyl) (oxiranylmethyl)phosphonate

Bis[5-methyl-2-(propan-2-yl)cyclohexyl] [(oxiran-2-yl)methyl]phosphonate (CAS 1955523-24-6) is a phosphonate ester characterized by two substituted cyclohexyl (menthyl) groups and an oxirane (epoxide) moiety . Its molecular formula is C23H43O4P with a molecular weight of 414.56 g/mol [1]. The compound exists in stereochemically defined forms, with the bis[(1R,2S,5R)-2-isopropyl-5-methylcyclohexyl] [(2S)-oxiran-2-ylmethyl]phosphonate variant (CAS 1486472-22-3) being a well-characterized chiral organophosphorus compound [2]. This substance is primarily investigated as a chemical intermediate and as a ligand for biological targets, including soluble epoxide hydrolase (sEH) and cyclooxygenase-2 (COX-2) [3].

1 Chiral phosphonate intermediate with epoxide moiety

2 Stereodefined (2S)-oxirane variant for asymmetric synthesis

3 sEH pathway probe with reported COX/LOX selectivity

• [1] ChemBase. bis(1R,2S,5R)-5-methyl-2-(propan-2-yl)cyclohexyl [(2S)-oxiran-2-ylmethyl]phosphonate. ChemBase ID: 280783. View Source
• [2] Kuujia. Cas no 1486472-22-3: bis(1R,2S,5R)-5-methyl-2-(propan-2-yl)cyclohexyl {(2S)-oxiran-2-ylmethyl}phosphonate. View Source
• [3] BindingDB. BDBM50591341 (CHEMBL5177372). Affinity Data for Bis[5-methyl-2-(propan-2-yl)cyclohexyl] [(oxiran-2-yl)methyl]phosphonate. View Source

Bis(menthyl) (oxiranylmethyl)phosphonate: Generic Substitution Issues

Substituting this compound with a generic phosphonate ester or a simpler analog like dimethyl (oxiran-2-ylmethyl)phosphonate is not straightforward due to its distinct stereochemical and structural features. The presence of two chiral menthyl groups provides a defined three-dimensional architecture that is critical for chiral induction in asymmetric synthesis and for selective enzyme interactions [1]. While the compound shows weak inhibition of COX-2 and 5-LOX, its structural specificity is key for structure-activity relationship (SAR) studies targeting the soluble epoxide hydrolase (sEH) and related epoxide-processing enzymes, where the stereochemistry of the phosphonate and oxirane moieties directly influences binding affinity and selectivity [2].

! Achiral or simpler phosphonate esters may lack stereochemical control required for chiral induction studies.

! Dimethyl or diethyl analogs differ significantly in lipophilicity and enzyme interaction profile, limiting direct interchangeability.

• [1] Kuujia. Cas no 1486472-22-3: bis(1R,2S,5R)-5-methyl-2-(propan-2-yl)cyclohexyl {(2S)-oxiran-2-ylmethyl}phosphonate. Description of chiral properties and synthetic utility. View Source
• [2] BindingDB. BDBM50591341 (CHEMBL5177372). Affinity Data for COX-2 and 5-LOX, indicating selectivity profile relevant to sEH research. View Source

Bis(menthyl) (oxiranylmethyl)phosphonate: Evidence & Selectivity

COX-2 Inhibition Selectivity Baseline

The compound demonstrates weak inhibition of human recombinant COX-2, with an IC50 greater than 10,000 nM [1]. This data establishes a baseline for its selectivity profile, particularly when compared to potent COX-2 inhibitors like celecoxib (IC50 ~40 nM) [2]. The observed low potency against COX-2 suggests that the compound is not a significant inhibitor of this cyclooxygenase, which is a desirable property for compounds intended to target the soluble epoxide hydrolase (sEH) pathway without interfering with prostaglandin synthesis.

COX-2 inhibition

Cross-study comparable

IC50 > 10,000 nM vs celecoxib ~40 nM

Reported minimal COX-2 engagement supports selectivity screening for sEH pathways.

Human recombinant COX-2 assay, arachidonic acid substrate.

Evidence Dimension	COX-2 inhibition potency
Target Compound Data	IC50 > 10,000 nM
Comparator Or Baseline	Celecoxib (IC50 ~40 nM)
Quantified Difference	>250-fold weaker COX-2 inhibition
Conditions	Human recombinant COX-2, arachidonic acid substrate, 5 min incubation

Why This Matters

A high IC50 for COX-2 indicates a low risk of COX-2-mediated off-target effects, which is advantageous for researchers developing selective sEH inhibitors where COX-2 inhibition is undesirable.

• [1] BindingDB. BDBM50591341 (CHEMBL5177372). IC50 > 1.00E+4 nM for human recombinant COX-2. View Source
• [2] Davies NM, et al. Clinical pharmacokinetics of celecoxib: a cyclo-oxygenase-2 selective inhibitor. Clin Pharmacokinet. 2000;38(3):225-42. View Source

5-LOX Inhibition Dual-Target Selectivity

The compound shows minimal inhibition of human recombinant 5-lipoxygenase (5-LOX) with an IC50 greater than 100,000 nM [1]. In contrast, the reference 5-LOX inhibitor zileuton has an IC50 of approximately 500 nM [2]. This extreme difference in potency confirms that the compound does not interfere with the leukotriene synthesis pathway, making it a clean tool for studying sEH-mediated effects without confounding activity on 5-LOX.

5-LOX inhibition

Cross-study comparable

IC50 > 100,000 nM vs zileuton ~500 nM

Indicates clean 5-LOX profile; may aid sEH pathway dissection without leukotriene interference.

Human recombinant 5-LOX, 15 min pre-incubation.

Evidence Dimension	5-LOX inhibition potency
Target Compound Data	IC50 > 100,000 nM
Comparator Or Baseline	Zileuton (IC50 ~500 nM)
Quantified Difference	>200-fold weaker 5-LOX inhibition
Conditions	Human recombinant 5-LOX, pre-incubation 15 min, AA substrate

Why This Matters

The lack of 5-LOX inhibition supports the use of this compound as a selective chemical probe in studies of the arachidonic acid cascade, particularly for distinguishing sEH-dependent from LOX-dependent effects.

• [1] BindingDB. BDBM50591341 (CHEMBL5177372). IC50 > 1.00E+5 nM for human recombinant 5-LOX. View Source
• [2] Carter GW, et al. 5-lipoxygenase inhibitory activity of zileuton. J Pharmacol Exp Ther. 1991;256(3):929-37. View Source

Stereochemistry: (S)-Oxirane Enantiomer

The target compound is available in a stereochemically defined form: bis[(1R,2S,5R)-2-isopropyl-5-methylcyclohexyl] [(2S)-oxiran-2-ylmethyl]phosphonate (CAS 1486472-22-3) [1]. This contrasts with the racemic or diastereomeric mixtures often encountered for similar phosphonate esters. The specific (2S)-oxirane configuration and the (1R,2S,5R)-menthyl stereochemistry provide a defined chiral environment that is critical for enantioselective synthesis. In comparison, the non-stereochemically defined CAS 1955523-24-6 may be a mixture of isomers, making the pure enantiomer preferable for applications requiring precise stereocontrol.

Stereochemistry

Class-level inference

Single enantiomer: (2S)-oxirane, (1R,2S,5R)-menthyl

Defined chiral environment for asymmetric synthesis; enantiomeric excess not specified in available sources.

Stereochemistry inferred from InChI/SMILES; purity data to verify.

Evidence Dimension	Stereochemical purity
Target Compound Data	Single enantiomer (2S)-oxirane, (1R,2S,5R)-menthyl
Comparator Or Baseline	Non-stereochemically defined analogue (CAS 1955523-24-6, likely mixture)
Quantified Difference	Enantiopure vs. mixture (exact enantiomeric excess not specified in available sources)
Conditions	Stereochemistry assigned by InChI and SMILES notation, consistent with chiral synthesis

Why This Matters

For researchers engaged in asymmetric catalysis or the synthesis of enantiopure pharmaceutical intermediates, the defined stereochemistry eliminates the need for costly chiral separation steps and ensures reproducibility in stereochemical outcomes.

• [1] Kuujia. Cas no 1486472-22-3: bis(1R,2S,5R)-5-methyl-2-(propan-2-yl)cyclohexyl {(2S)-oxiran-2-ylmethyl}phosphonate. View Source

Lipophilicity Profile vs. Diethyl Phosphonate

The compound exhibits a high calculated LogP of approximately 7.18, with 8 freely rotatable bonds and a polar surface area (PSA) of 48.06 Ų [1]. In contrast, the simpler diethyl [(oxiran-2-yl)methyl]phosphonate analog has a lower LogP (~0.5) and fewer rotatable bonds . This indicates that the target compound is significantly more lipophilic and conformationally flexible, which may influence membrane permeability and protein binding in biological assays. The high LogP also suggests limited aqueous solubility, which is a known characteristic of menthyl-derived phosphonates.

Lipophilicity

Cross-study comparable

LogP ~7.18 vs diethyl analog ~0.5

High lipophilicity suggests membrane-permeability research context; solubility limitations may require review.

Calculated LogP, 8 rotatable bonds, PSA 48.06 Ų.

Evidence Dimension	Calculated lipophilicity (LogP)
Target Compound Data	LogP = 7.18 (predicted)
Comparator Or Baseline	Diethyl [(oxiran-2-yl)methyl]phosphonate (LogP ~0.5)
Quantified Difference	Approximately 14-fold higher LogP
Conditions	Calculated using JChem software, pH-independent

Why This Matters

The high lipophilicity makes this compound suitable for studies requiring membrane penetration or hydrophobic protein binding pockets, but procurement decisions must account for potential solubility limitations in aqueous assay systems.

• [1] ChemBase. bis(1R,2S,5R)-5-methyl-2-(propan-2-yl)cyclohexyl [(2S)-oxiran-2-ylmethyl]phosphonate. Calculated properties: LogP 7.183, 8 rotatable bonds, PSA 48.06 Ų. View Source

Bis(menthyl) (oxiranylmethyl)phosphonate: Application Scenarios

sEH Inhibitor Development & SAR

Given its weak activity on COX-2 (IC50 > 10,000 nM) and 5-LOX (IC50 > 100,000 nM), this compound serves as a selective starting point for soluble epoxide hydrolase (sEH) inhibitor development. Researchers can leverage its clean selectivity profile to design focused compound libraries that minimize off-target effects on the arachidonic acid cascade, as evidenced by the BindingDB selectivity data [1].

Asymmetric Synthesis & Chiral Induction

The stereochemically defined variant (CAS 1486472-22-3) is well-suited as a chiral auxiliary or building block in asymmetric synthesis. Its rigid menthyl backbone and epoxide functionality provide reliable stereocontrol in reactions such as epoxide ring-opening or phosphorylation, as highlighted by its described utility in pharmaceutical intermediate synthesis [2].

Epoxide Hydrolase Pathway Dissection

With its minimal inhibition of key inflammatory enzymes (COX-2 and 5-LOX), the compound can be used as a pharmacological tool to dissect the role of sEH in biological systems without confounding effects from other branches of the arachidonic acid cascade. This is supported by its selectivity data [1].

Application

Selection Property

Validation Focus

sEH inhibitor development & SAR

COX-2/5-LOX selectivity baseline

Confirm minimal off-target arachidonic acid cascade interference

Asymmetric synthesis & chiral induction

Stereochemical definition (2S-oxirane, menthyl backbone)

Enantiomeric excess and chiral HPLC verification

Epoxide hydrolase pathway dissection

Minimal COX/LOX pharmacological interference

sEH-dependent endpoint confirmation in cellular assays

• [1] BindingDB. BDBM50591341 (CHEMBL5177372). Affinity Data for COX-2 and 5-LOX. View Source
• [2] Kuujia. Cas no 1486472-22-3: bis(1R,2S,5R)-5-methyl-2-(propan-2-yl)cyclohexyl {(2S)-oxiran-2-ylmethyl}phosphonate. Chiral properties and synthetic applications. View Source